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Compound of Interest

Compound Name: Ethyl-1,1-d2-benzene

Cat. No.: B154824 Get Quote

Essential Safety and Handling Guide for Ethyl-
1,1-d2-benzene
This guide provides immediate and essential safety, operational, and disposal information for

laboratory personnel working with Ethyl-1,1-d2-benzene. Given its chemical similarity to

ethylbenzene, this document adheres to the safety protocols established for the non-

deuterated compound.

Hazard Identification and Immediate Precautions
Ethyl-1,1-d2-benzene should be handled with the same precautions as ethylbenzene. It is a

highly flammable liquid and vapor that can cause serious health effects.[1][2][3] Key hazards

include skin and eye irritation, respiratory tract irritation, and potential for serious damage to

organs through prolonged or repeated exposure.[1][4] It is also harmful if inhaled and may be

fatal if swallowed and enters the airways.[2][3]

Immediate Actions:

Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[4]

Eliminate all ignition sources, including heat, sparks, open flames, and hot surfaces.[2][5]
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Ensure all containers and receiving equipment are properly grounded and bonded to prevent

static discharge.[1][5]

Use only non-sparking tools when handling.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to minimize exposure. The following table summarizes the

required PPE for handling Ethyl-1,1-d2-benzene.
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Body Part Required PPE Specifications and Rationale

Eyes/Face
Chemical Splash Goggles or

Full-Face Shield

Must provide a tight seal to

protect against splashes and

vapors that can cause serious

eye irritation.[6] A face shield

offers broader protection and

should be used with goggles

when handling larger

quantities.[1][6]

Hands Chemical-Resistant Gloves

Nitrile gloves are suitable for

incidental contact. For

prolonged or splash contact,

Viton or PVA gloves are

recommended.[4] Always

inspect gloves for integrity

before use and replace them

immediately if contaminated.[4]

Body
Fully-Buttoned Laboratory

Coat

Provides a primary barrier

against accidental splashes.

For tasks with a higher risk of

significant exposure, a

chemically resistant apron or

full-body suit should be worn.

[1][4]

Respiratory
Air-Purifying Respirator or

SCBA

Required when ventilation is

insufficient or when exposure

limits may be exceeded.[1] The

type of respirator should be

selected based on a formal risk

assessment.

Exposure Limits and Physical Properties
Familiarity with occupational exposure limits (OELs) and the substance's physical properties is

essential for a safe working environment. The data for ethylbenzene is used as a proxy.
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Occupational Exposure Limits for Ethylbenzene[7]

Organization TWA (8-Hour) STEL (15-Minute)

OSHA (PEL) 100 ppm -

NIOSH (REL) 100 ppm 125 ppm

ACGIH (TLV) 20 ppm -

Physical and Chemical Properties[2]

Property Value

Appearance Colorless liquid

Flash Point 15 - 23 °C

Ignition Temperature 430 °C

Vapor Density Heavier than air

Density 0.86 - 0.87 g/cm³ (at 20 °C)

Spill and Emergency Procedures
Prompt and correct response to a spill is crucial to prevent injury and further contamination.

Small Spills (Cleanable within 10 minutes):

Alert personnel in the immediate area.

Ensure you are wearing the appropriate PPE, including respiratory protection if necessary.

[4]

Absorb the spill with an inert, non-combustible material such as dry sand or earth.[7]

Collect the absorbed material using non-sparking tools and place it into a sealed, properly

labeled container for hazardous waste disposal.[7]
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Ventilate the area.

Large Spills:

Immediately evacuate the area and secure it to prevent entry.[4]

Activate the nearest fire alarm and notify your institution's emergency response team (e.g.,

Environmental Health & Safety).[4]

If safe to do so, remove all ignition sources.[1]

Handling and Disposal Workflow
The following workflow diagram outlines the critical steps for safely handling and disposing of

Ethyl-1,1-d2-benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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